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Compound of Interest

Compound Name: 4-Methoxy-2-methylbenzoic acid

Cat. No.: B181754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxy-2-methylbenzoic acid, also known as 2-methyl-p-anisic acid, is an aromatic

carboxylic acid with significant applications in various scientific fields. It serves as a key

building block in organic synthesis, particularly in the development of pharmaceuticals and

agrochemicals.[1] In the pharmaceutical industry, it is a crucial intermediate for synthesizing

anti-inflammatory and analgesic agents.[1] Its unique aromatic profile also makes it valuable in

the flavor and fragrance industry. This guide provides a detailed overview of the physical

properties of 4-Methoxy-2-methylbenzoic acid, methodologies for their determination, and its

role as a synthetic precursor.

Core Physical and Chemical Properties
The fundamental physical and chemical identifiers for 4-Methoxy-2-methylbenzoic acid are

summarized below. This data is essential for its handling, characterization, and application in

experimental settings.
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Property Value Source(s)

IUPAC Name
4-methoxy-2-methylbenzoic

acid
[2]

Synonyms
2-Methyl-p-anisic acid, 2-

Methyl-4-methoxybenzoic acid
[1]

CAS Number 6245-57-4 [1]

Molecular Formula C₉H₁₀O₃ [1][2]

Molecular Weight 166.17 g/mol [2]

Appearance White crystalline powder [1]

Melting Point 175-183 °C [1]

177-181 °C (lit.)

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol,

acetone, and chloroform.

[3]

pKa
Data not readily available for

this specific isomer.

Experimental Protocols for Property Determination
Accurate determination of physical properties is critical for the quality control and application of

chemical compounds. The following sections outline the standard methodologies used to

measure the key physical properties of 4-Methoxy-2-methylbenzoic acid.

Melting Point Determination by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique that measures the difference

in the amount of heat required to increase the temperature of a sample and a reference. It is a

precise method for determining the melting point and heat of fusion.

Methodology:
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Sample Preparation: A small, precisely weighed sample (typically 2-5 mg) of 4-Methoxy-2-
methylbenzoic acid is hermetically sealed in an aluminum pan. An empty sealed pan is

used as a reference.

Instrument Calibration: The DSC instrument is calibrated using a standard with a known

melting point and enthalpy of fusion, such as indium.

Analysis: The sample and reference pans are placed in the DSC cell and heated at a

constant rate (e.g., 2-10 °C/min) under a nitrogen atmosphere.[4]

Data Acquisition: The instrument records the heat flow to the sample versus temperature.

The melting point is observed as an endothermic peak on the DSC thermogram. The onset

temperature of this peak is typically reported as the melting point.[4]

Solubility Determination (Gravimetric Method)
The solubility of a compound in various solvents is a key parameter for its purification,

formulation, and biological applications. A common and straightforward method for determining

solubility is the gravimetric method.

Methodology:

Equilibrium Establishment: An excess amount of solid 4-Methoxy-2-methylbenzoic acid is

added to a known volume of the selected solvent (e.g., water, ethanol) in a sealed vial.

Incubation: The vials are agitated in a constant temperature bath for a sufficient period (e.g.,

24-48 hours) to ensure that equilibrium is reached.

Sample Separation: The saturated solution is carefully filtered to remove any undissolved

solid.

Solvent Evaporation: A precisely measured volume of the clear, saturated filtrate is

transferred to a pre-weighed container. The solvent is then evaporated under controlled

conditions (e.g., in a vacuum oven).

Quantification: The container with the dried solute is weighed again. The solubility is

calculated based on the mass of the dissolved solid per volume of solvent.
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pKa Determination by Potentiometric Titration
The acid dissociation constant (pKa) is a quantitative measure of the strength of an acid in

solution. For a carboxylic acid like 4-Methoxy-2-methylbenzoic acid, potentiometric titration is

a standard method for its determination.

Methodology:

Solution Preparation: A precise amount of 4-Methoxy-2-methylbenzoic acid is dissolved in

a suitable solvent, typically a mixture of water and an organic co-solvent like acetonitrile to

ensure solubility.[5] The ionic strength of the solution is kept constant by adding a neutral salt

(e.g., KCl).[5]

Titration Setup: A calibrated pH electrode is immersed in the sample solution, which is stirred

continuously.

Titration: A standardized solution of a strong base (e.g., carbonate-free NaOH) is added to

the sample solution in small, precise increments using a burette.

Data Collection: The pH of the solution is recorded after each addition of the titrant.

Analysis: A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa is determined from the pH at the half-equivalence point, where half of the acid has

been neutralized.[5]

Mandatory Visualizations
The following diagrams illustrate the logical workflow for compound characterization and the

role of 4-Methoxy-2-methylbenzoic acid as a synthetic intermediate in drug development.
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Characterization Workflow for 4-Methoxy-2-methylbenzoic Acid

Sample Acquisition
(4-Methoxy-2-methylbenzoic Acid)

Physical Property Analysis Purity Assessment Structural Confirmation

Melting Point (DSC) Solubility Tests pKa Determination Gas Chromatography (GC) Titration Assay NMR Spectroscopy Mass Spectrometry (MS)

Qualified Compound for R&D

Click to download full resolution via product page

Caption: Workflow for the physical and chemical characterization of a research compound.
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Role as a Pharmaceutical Intermediate

4-Methoxy-2-methylbenzoic Acid
(Starting Material)

Chemical Modification
(e.g., Esterification, Amidation)
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Caption: Logical relationship of 4-Methoxy-2-methylbenzoic acid in drug synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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